Cas no 2296-13-1 (di-n-hexylammonium chloride)
di-n-hexylammonium chloride structure
Product Name:di-n-hexylammonium chloride
CAS No:2296-13-1
MF:C12H28ClN
MW:221.810422897339
CID:912505
PubChem ID:519999
Update Time:2025-04-19
di-n-hexylammonium chloride Chemical and Physical Properties
Names and Identifiers
-
- di-n-hexylammonium chloride
- N-hexylhexan-1-amine,hydrochloride
- 1-Hexanamine,N-hexyl-,hydrochloride
- Dihexyl-amin,Hydrochlorid
- dihexyl-amine,hydrochloride
- dihexylammonium chloride
- di-n-hexylamine hydrochloride
- Hexanamine,n-hexyl-,hydrochloride
- Hexanamine, n-hexyl-, hydrochloride
- SCHEMBL2866875
- DTXSID20334218
- AKOS024333989
- 2296-13-1
- 1-Hexanamine, N-hexyl-, hydrochloride
- N-hexyl-1-hexanamine hydrochloride
- dihexylamine hydrochloride
-
- Inchi: 1S/C12H27N.ClH/c1-3-5-7-9-11-13-12-10-8-6-4-2;/h13H,3-12H2,1-2H3;1H
- InChI Key: RVRVJRQPLLZZTD-UHFFFAOYSA-N
- SMILES: Cl.N(CCCCCC)CCCCCC
Computed Properties
- Exact Mass: 221.19100
- Monoisotopic Mass: 221.1910276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 71.2
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03000
- LogP: 4.92950
di-n-hexylammonium chloride Customs Data
- HS CODE:2923900090
- Customs Data:
China Customs Code:
2923900090Overview:
2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
di-n-hexylammonium chloride Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2296-13-1 (di-n-hexylammonium chloride) Related Products
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